(2S)-1-(2H-Tetrazol-5-yl)propan-2-amine

• IUPAC Name: (2S)-1-(2H-tetrazol-5-yl)propan-2-amine
• InChI: InChI=1S/C4H9N5/c1-3(5)2-4-6-8-9-7-4/h3H,2,5H2,1H3,(H,6,7,8,9)/t3-/m0/s1
• InChI Key: AQORIANGFJTCON-VKHMYHEASA-N
• Canonical SMILES: CC(CC1=NNN=N1)N
• Isomeric SMILES: C[C@@H](CC1=NNN=N1)N
• Molecular Formula: C4H9N5
• Molecular Weight: 127.15 g/mol

Description

(2S)-1-(2H-Tetrazol-5-yl)propan-2-amine, commonly known as TPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TPA is a tetrazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Photodegradation of Tetrazole-Based Compounds

Tetrazoles, including bis(1H-tetrazol-5-yl)amine (H2BTA), are noted for their applications in the pharmaceutical industry and defense as high nitrogen composite propellants. Research on H2BTA's photodegradation in water under solar simulating conditions and UV light revealed partial and complete degradation, respectively. The identification of degradation products such as 5-Aminotetrazole (5-AT) and intermediate products like N-(1H-tetrazol-5-yl)formamide and 1H-tetrazol-5-ylcarbamic acid offers insights into natural attenuation assessment of these chemicals in aquatic environments (Halasz, Hawari, & Perreault, 2020).

Tetrazole Derivatives in Material Science

The synthesis of nitrogen-rich imidazole, 1,2,4-triazole, and tetrazole-based compounds for potential applications in nitrogen-rich gas generators demonstrates the versatility of tetrazole derivatives. These compounds, including various energetic salts, have been studied for their densities, heats of formation, and detonation properties, highlighting their significance in material science and energetic materials (Srinivas, Ghule, & Muralidharan, 2014).

Tetrazoles in Medicinal Chemistry

Tetrazole derivatives are crucial in drug design due to their bioisosterism to carboxylic acid and amide moieties, metabolic stability, and beneficial physicochemical properties. The role of multicomponent reactions (MCRs) in creating tetrazole scaffolds provides a pathway to novelty, diversity, and complexity in medicinal chemistry, with more than 20 FDA-approved drugs containing tetrazole substituents (Neochoritis, Zhao, & Dömling, 2019).

Environmental Impact and Degradation Studies

Further studies on the photodegradation pathways of tetrazole-based compounds, specifically H2BTA, offer valuable data for understanding their environmental fate. The identification of major degradation products through LC-MS analysis supports the development of strategies for mitigating the environmental impact of these compounds (Halasz, Hawari, & Perreault, 2019).